Cas no 211761-99-8 (19-EthylAscomycin)

• Product Name: 19-EthylAscomycin
• CAS No: 211761-99-8
• MF: C₄₄H₇₁NO₁₂
• MW: 806.034054994583
• CID: 5726200
• Update Time: 2025-05-21

19-EthylAscomycin Chemical and Physical Properties

Names and Identifiers

• 19-EthylAscomycin
• 15,19-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclotricosine-1,7,20,21(4H,23H)-tetrone, 8,10-diethyl-5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-hexadecahydro-5,19-dihydroxy-3-[(1E)-2-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethenyl]-14,16-dimethoxy-4,12,18-trimethyl-, (3S,4R,5S,8R,9E,12S,14S,15R,16S,18R,19R,26aS)-
• 15,19-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclotricosine-1,7,20,21(4H,23H)-tetrone, 8,10-diethyl-5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-hexadecahydro-5,19-dihydroxy-3-[(1E)-2-[(1R,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethenyl]-14,16-dimethoxy-4,12,18-trimethyl-, (3S,4R,5S,8R,9E,12S,14S,1...

• Inchi： 1S/C44H71NO12/c1-10-29-18-25(3)19-37(54-8)40-38(55-9)21-27(5)44(52,57-40)41(49)42(50)45-17-13-12-14-32(45)43(51)56-39(28(6)34(47)24-35(48)31(11-2)22-29)26(4)20-30-15-16-33(46)36(23-30)53-7/h20,22,25,27-28,30-34,36-40,46-47,52H,10-19,21,23-24H2,1-9H3/b26-20+,29-22-/t25-,27+,28+,30-,31+,32-,33+,34-,36+,37-,38-,39+,40+,44+/m0/s1
• InChI Key： XLGJAYGPZIZBET-RSQQYZFLSA-N
• SMILES： O([C@H]1C[C@@H](C)[C@@]2(C(C(N3CCCC[C@@]3([H])C(O[C@@H]([C@H](C)[C@@H](O)CC(=O)[C@H](CC)C=C(CC)C[C@H](C)C[C@H](OC)[C@@]1([H])O2)/C(/C)=C/[C@@H]1CC[C@@H](O)[C@H](OC)C1)=O)=O)=O)O)C |t:29,&1:1,3,5,13,17,18,20,25,33,36,39,45,48,50|

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 875.6±75.0 °C(Predicted)
• pka: 9.97±0.70(Predicted)

Additional information on 19-EthylAscomycin

Comprehensive Overview of 19-EthylAscomycin (CAS No. 211761-99-8): Properties, Applications, and Research Insights

19-EthylAscomycin (CAS No. 211761-99-8) is a semi-synthetic derivative of the natural macrolide ascomycin, renowned for its immunomodulatory and anti-inflammatory properties. This compound belongs to the FK506 (tacrolimus) family, sharing structural similarities but exhibiting unique pharmacological profiles. Researchers and pharmaceutical developers are increasingly interested in 19-EthylAscomycin due to its potential in treating autoimmune disorders, dermatological conditions, and organ transplant rejection. Its mechanism of action involves binding to FKBP-12 (FK506-binding protein), inhibiting calcineurin and downstream cytokine production, which makes it a promising candidate for targeted therapies.

In recent years, the demand for immunosuppressive agents and dermatological therapeutics has surged, driven by rising cases of autoimmune diseases like psoriasis and atopic dermatitis. 19-EthylAscomycin has garnered attention as a potential alternative to traditional calcineurin inhibitors, offering improved efficacy and reduced side effects. Online searches for "ascomycin derivatives" and "new immunosuppressants 2024" reflect growing interest in this niche. Additionally, its role in skin barrier repair and anti-aging formulations aligns with the booming cosmeceutical market, where consumers seek science-backed ingredients.

The chemical synthesis of 19-EthylAscomycin involves modifying the parent ascomycin structure at the C-19 position, enhancing its stability and bioavailability. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are critical for quality control, ensuring purity >98% for research and clinical applications. Patent literature highlights its use in combination therapies, particularly with mTOR inhibitors or JAK-STAT pathway modulators, to address drug resistance in chronic inflammatory conditions.

From an SEO perspective, keywords like "CAS 211761-99-8 supplier," "19-EthylAscomycin mechanism," and "ascomycin vs. tacrolimus" are frequently queried, indicating demand for technical and comparative data. Researchers also explore its potential in neuroprotection and fibrosis treatment, topics trending in academic circles. Notably, the compound’s low systemic toxicity profile makes it a candidate for topical formulations, a hotspot in dermatology R&D.

In conclusion, 19-EthylAscomycin (CAS No. 211761-99-8) represents a versatile scaffold for drug development, bridging gaps in immunology and dermatology. Its optimization for clinical use, coupled with emerging applications in personalized medicine, positions it as a compound of significant scientific and commercial value. Future studies may explore its synergy with biologics or nanotechnology-based delivery systems to further enhance therapeutic outcomes.